Cas no 1219802-67-1 (n-Propyl 4-Hydroxybenzoate--d4)

• Product Name: n-Propyl 4-Hydroxybenzoate--d4
• CAS No: 1219802-67-1
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 1058409
• PubChem ID: 131674243
• Update Time: 2025-06-15

n-Propyl 4-Hydroxybenzoate--d4 Chemical and Physical Properties

Names and Identifiers

• n-Propyl 4-hydroxybenzoate-2,3,5,6-d4
• n-Propyl 4-hydroxybenzoate-2,3,5,6-d4100µg
• n-Propyl 4-Hydroxybenzoate--d4
• QELSKZZBTMNZEB-LNFUJOGGSA-N
• Propylparaben-d4
• D4-Propyl paraben
• N-PROPYL PARABEN (N-PROPYL 4-HYDROXYBENZOATE) (2,3,5,6-D4, 98%) 1 MG/ML IN METHANOL-OD
• Propyl 4-hydroxybenzoate-2,3,5,6-d4
• D98899
• Propyl 2,3,5,6-tetradeuterio-4-hydroxybenzoate
• 4-Hydroxybenzoic acid-propyl ester D4
• 1219802-67-1
• CS-0432589
• HY-N2026S1

• MDL： MFCD12032017
• Inchi： 1S/C10H12O3/c1-2-7-13-10(12)8-3-5-9(11)6-4-8/h3-6,11H,2,7H2,1H3
• InChI Key： QELSKZZBTMNZEB-UHFFFAOYSA-N
• SMILES： C(C1C([H])=C([H])C(O)=C([H])C=1[H])(=O)OCCC

Computed Properties

• Exact Mass: 184.103751224g/mol
• Monoisotopic Mass: 184.103751224g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on n-Propyl 4-Hydroxybenzoate--d4

Comprehensive Analysis of n-Propyl 4-Hydroxybenzoate-d4 (CAS No. 1219802-67-1): Properties, Applications, and Industry Trends

In the realm of isotopic labeling and analytical chemistry, n-Propyl 4-Hydroxybenzoate-d4 (CAS 1219802-67-1) has emerged as a critical reference standard for precision research. This deuterated derivative of propylparaben is widely utilized in mass spectrometry, pharmacokinetic studies, and environmental monitoring due to its stable isotopic pattern. The compound's unique deuterium-labeled structure enhances detection sensitivity in LC-MS/MS systems, making it indispensable for modern laboratories focusing on trace-level quantification.

The growing demand for isotopically labeled compounds in pharmaceutical research aligns with recent trends in personalized medicine and metabolomics. Scientists frequently search for "deuterated internal standards" or "CAS 1219802-67-1 applications" when developing analytical methods for preservative analysis. As regulatory requirements tighten for cosmetic and food additives, n-Propyl 4-Hydroxybenzoate-d4 serves as a vital tool for accurate quantification of its non-deuterated counterpart in complex matrices.

From a molecular perspective, the deuterium atoms at specific positions in n-Propyl 4-Hydroxybenzoate-d4 create a distinct mass shift (+4 Da) that eliminates interference during analysis. This property addresses common search queries like "how to distinguish parabens in HPLC" and "best internal standard for preservative analysis". The compound's stability under various pH conditions and thermal resistance up to 150°C make it suitable for diverse extraction protocols.

Recent advancements in green chemistry have spurred interest in sustainable synthesis methods for deuterated compounds. Manufacturers of CAS 1219802-67-1 now emphasize solvent recovery systems and catalytic deuteration processes in response to environmental concerns. These developments directly respond to trending searches such as "eco-friendly isotopic labeling" and "deuterated compound purification techniques".

The analytical community continues to explore novel applications for n-Propyl 4-Hydroxybenzoate-d4, particularly in food safety monitoring. With increasing consumer awareness about preservatives, testing laboratories require robust methods to detect parabens at sub-ppm levels. This aligns with frequent search terms like "paraben detection limits" and "validated methods for additive analysis". The compound's compatibility with QuEChERS extraction kits further enhances its utility in food testing protocols.

Quality control specifications for CAS 1219802-67-1 typically require ≥98% chemical purity and ≥99% isotopic enrichment, parameters often searched alongside "deuterated standard certification". Leading suppliers now provide comprehensive characterization data including NMR spectra, HRMS results, and chromatographic purity profiles to meet stringent ISO 17034 requirements for reference materials.

Emerging research directions include the use of n-Propyl 4-Hydroxybenzoate-d4 in stability-indicating methods and forced degradation studies. Pharmaceutical scientists increasingly search for "deuterated markers for excipient analysis" when developing formulations with enhanced shelf-life. The compound's predictable fragmentation pattern in MS/MS systems makes it particularly valuable for method development in regulated environments.

Storage and handling recommendations for n-Propyl 4-Hydroxybenzoate-d4 reflect best practices for deuterated compounds: protection from moisture at -20°C with desiccants. These protocols address common user concerns visible in search patterns like "deuterium exchange prevention" and "long-term storage of labeled standards". Proper handling ensures the compound maintains its isotopic integrity throughout the supply chain.

The global market for isotopic labeling reagents shows consistent growth, with CAS 1219802-67-1 maintaining strong demand across North American and European analytical markets. Industry reports correlate this trend with increasing searches for "deuterated standards market forecast" and "analytical reference material suppliers". Technological advancements in high-resolution mass spectrometry continue to drive innovation in deuterated compound applications.

From a regulatory standpoint, n-Propyl 4-Hydroxybenzoate-d4 complies with major pharmacopeial guidelines when used as a reference standard. This addresses compliance-related searches such as "USP reference standards" and "ICH Q2 validated methods". The compound's well-characterized properties facilitate method transfers between laboratories, a key requirement in current Good Manufacturing Practice (cGMP) environments.

Future developments may see expanded use of n-Propyl 4-Hydroxybenzoate-d4 in multi-residue analysis methods and non-targeted screening approaches. The compound's versatility positions it to address emerging analytical challenges reflected in search trends like "high-throughput preservative screening" and "unknown additive identification". Continued research will likely uncover new applications in environmental monitoring and biomedical research.